Cas no 1261781-18-3 (Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261781-18-3
• MF: C₁₂H₁₂F₃IO₂
• MW: 372.122166633606
• CID: 4965290
• Update Time: 2025-06-14

Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H12F3IO2/c1-2-18-11(17)7-6-8-9(12(13,14)15)4-3-5-10(8)16/h3-5H,2,6-7H2,1H3
• InChI Key： RBAWLMLNAMZSTH-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(F)(F)F)=C1CCC(=O)OCC

Computed Properties

• Exact Mass: 371.98341 g/mol
• Monoisotopic Mass: 371.98341 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 372.12

Additional information on Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate

Comprehensive Overview of Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate (CAS No. 1261781-18-3)

Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring an iodo substituent and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1261781-18-3 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for advanced studies.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate, as its trifluoromethyl moiety is a key feature in modern drug design. Researchers frequently search for terms like "CF3-containing building blocks" or "iodoaryl derivatives in medicinal chemistry," highlighting the compound's relevance in cutting-edge applications.

The compound's synthesis typically involves palladium-catalyzed cross-coupling reactions, a topic widely explored in peer-reviewed journals. Its ethyl ester group offers versatility for further derivatization, making it a preferred choice for constructing complex molecules. Laboratories focusing on structure-activity relationship (SAR) studies often utilize this compound to optimize lead compounds in drug discovery pipelines.

From an environmental perspective, the iodo and trifluoromethyl groups in Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate have sparked discussions about sustainable halogenation methods. Innovations in green chemistry aim to reduce the ecological footprint of such syntheses, addressing concerns raised in platforms like PubMed and ScienceDirect queries. This dual focus on efficacy and sustainability positions the compound as a subject of ongoing academic and industrial research.

Analytical characterization of CAS No. 1261781-18-3 involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring batch-to-batch consistency for critical applications. Suppliers often highlight these quality control measures in response to customer inquiries about "purity standards for fluorinated intermediates" or "reliable sources of iodinated aromatics."

In summary, Ethyl 3-(2'-iodo-6'-(trifluoromethyl)phenyl)propionate exemplifies the intersection of synthetic chemistry and life sciences innovation. Its structural features address contemporary needs in drug discovery and material science, while its well-documented CAS No. 1261781-18-3 facilitates global research collaboration. As interest in halogenated scaffolds continues to grow, this compound remains a pivotal tool for scientists navigating the frontiers of molecular design.